High performance zinc stannate photoanodes in dye sensitized solar cells with cobalt complex mediators†
Chemical Communications Pub Date: 2020-03-25 DOI: 10.1039/D0CC01219J
Abstract
A photoanode fabricated with agglomerated zinc stannate nanoparticles was applied to dye sensitized solar cells (DSCs) based on cobalt complex mediators. The resultant devices yield an impressive power conversion efficiency of 8.1% under 100 mW cm−2 (AM1.5) light irradiation, which demonstrates the feasibility of use of zinc stannate photoanodes in iodine-free DSCs.
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